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Compound of Interest

Compound Name: Boc-trp-phe-ome

Cat. No.: B1595172

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of N-(tert-Butoxycarbonyl)-L-tryptophyl-L-
phenylalanine methyl ester (Boc-Trp-Phe-OMe), a protected dipeptide derivative crucial in
peptide synthesis and pharmaceutical research. This guide details its structure, properties,
synthesis, and known applications, presenting data in a structured format for clarity and ease of
comparison.

Core Structure and Chemical Properties

Boc-Trp-Phe-OMe is a dipeptide composed of tryptophan and phenylalanine. The N-terminus
of tryptophan is protected by a tert-butyloxycarbonyl (Boc) group, and the C-terminus of
phenylalanine is protected as a methyl ester (OMe). This protection strategy enhances the
compound's stability and solubility, making it an ideal building block for solid-phase peptide
synthesis.[1] The aromatic side chains of tryptophan and phenylalanine are critical for the
biological activity of many peptides, and Boc-Trp-Phe-OMe facilitates their incorporation into
more complex peptide chains.[1]

Table 1: Physicochemical Properties of Boc-Trp-Phe-OMe
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Property Value Reference
CAS Number 72156-62-8 [1][2]
Molecular Formula C26H31N30s5 [11[2][3]
Molecular Weight 465.55 g/mol [11[2]
Appearance White powder [1]

Purity > 98% (HPLC) [1]

Storage Conditions 0-8 °C [1]

Synthesis Protocol

The synthesis of Boc-Trp-Phe-OMe is commonly achieved through the coupling of Boc-
protected tryptophan and phenylalanine methyl ester. Below is a detailed methodology based
on a reported synthesis.[2]

Experimental Protocol: Synthesis of Boc-Trp-Phe-OMe[2]

Materials:

e Boc-(L)-Trp-OSu (N-Boc-L-tryptophan N-hydroxysuccinimide ester)
¢ HCI H-(L)-Phe-OMe (L-Phenylalanine methyl ester hydrochloride)
e Sodium bicarbonate (NaHCOs) or another suitable base

o Acetone (reagent grade)

o Ethyl acetate (EtOAC)

¢ 1M Hydrochloric acid (HCI) solution

e 1M Sodium hydroxide (NaOH) solution

e Magnesium sulfate (MgSOa)
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Procedure:

e Reaction Setup: In a beaker, combine Boc-(L)-Trp-OSu (1.0 eq), NaHCOs (1.2 eq), and HCI
H-(L)-Phe-OMe (1.1 eq).

e Solvent Addition: Add reagent grade acetone and mix the components thoroughly with a
spatula for approximately 30 seconds.

e Reaction Execution: The mixture is then processed, for instance, by transferring it to an
extruder heated to 40°C. The reaction is allowed to proceed for a short duration (e.g., 10
minutes).

o Work-up: After the reaction, the resulting product is dissolved in ethyl acetate (EtOAC).

 Purification: The organic phase is washed sequentially with 1M aqueous HCI solution and
1M aqueous NaOH solution.

e Drying and Concentration: The organic layer is dried over anhydrous MgSOQa, filtered, and
concentrated under reduced pressure to yield the final product as a white solid.

e Drying: The solid is further dried under reduced pressure over P20s.

Table 2: Reagent Quantities for Boc-Trp-Phe-OMe Synthesis[2]

Reagent Molar Equivalent Example Mass/Volume
Boc-(L)-Trp-OSu 1.0eq 5.43¢
NaHCOs 1.2 eq 1369
HCI H-(L)-Phe-OMe l.1leq 3.21¢g
Acetone 1.5€eq 1.5mL

Diagram 1: Synthesis Workflow of Boc-Trp-Phe-OMe
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Caption: A flowchart illustrating the key stages in the synthesis of Boc-Trp-Phe-OMe.

Applications and Biological Relevance

Boc-Trp-Phe-OMe is a versatile building block with applications in several areas of research
and development:

o Peptide Synthesis: It serves as a fundamental component in the synthesis of more complex
peptides for therapeutic and research purposes.[1]

o Drug Development: This dipeptide derivative is utilized in the design of novel drugs,
particularly in the fields of oncology and neurology.[1] Its ability to mimic natural peptides
makes it a valuable tool in creating bioactive compounds.[1]

e Neuroscience Research: Boc-Trp-Phe-OMe is employed in neuroscience to investigate
receptor interactions and signaling pathways, contributing to a better understanding of brain
function.[1]

e Bioconjugation: The compound is suitable for bioconjugation processes, enabling the
attachment of biomolecules to various surfaces or other molecules, which can enhance drug
delivery systems.[1]
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« Diagnostics: Its properties make it a candidate for the development of diagnostic agents that
can target specific biological markers.[1]

A study on the related compound, Boc-Phe-Trp-OMe, revealed its potential as a broad-
spectrum antibacterial agent.[4] This dipeptide demonstrated the ability to eradicate and disrupt
bacterial biofilms. The proposed mechanism involves permeabilization of both the outer and
inner bacterial membranes, which is likely facilitated by the self-assembly of the dipeptide into
nanostructures.[4] This suggests that dipeptides containing tryptophan and phenylalanine may
have inherent antimicrobial properties worth exploring further.

Diagram 2: Logical Relationship of Potential Antibacterial Mechanism
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Caption: A diagram showing the proposed antibacterial mechanism of action for related
dipeptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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